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Compound of Interest

Compound Name: TP-238 hydrochloride

Cat. No.: B15570404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of TP-238 hydrochloride
in commonly used laboratory solvents, DMSO and water. This document also includes

standardized protocols for determining solubility and illustrates the key signaling pathways

influenced by the inhibition of its targets, CECR2 and BPTF.

Introduction to TP-238 Hydrochloride
TP-238 hydrochloride is a potent and selective chemical probe for the bromodomains of Cat

Eye Syndrome Chromosome Region, Candidate 2 (CECR2) and Bromodomain PHD Finger

Transcription Factor (BPTF). It serves as a valuable tool for investigating the biological roles of

these epigenetic reader proteins in various physiological and pathological processes.

Solubility Data
The solubility of TP-238 hydrochloride can vary between different sources and measurement

techniques (kinetic vs. thermodynamic). The following tables summarize the available data. It is

recommended to independently verify solubility in your specific experimental setting.

Table 1: Quantitative Solubility of TP-238 Hydrochloride
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 1 ~2.02 Cayman Chemical

DMSO 49.5 100 Tocris Bioscience

Water 49.5 100
Tocris Bioscience,

R&D Systems

PBS (pH 7.2) 10 ~20.2 Cayman Chemical

In vivo formulation

(10% DMSO)
≥ 2.5 ≥ 5.05 MedChemExpress

Note: The molecular weight of TP-238 hydrochloride is 495.04 g/mol . Discrepancies in

reported solubility values may arise from differences in experimental conditions (e.g.,

temperature, pH, incubation time) and the method of solubility determination (kinetic vs.

thermodynamic).

Experimental Protocols
Two common methods for determining the solubility of a compound are the kinetic and

thermodynamic solubility assays.

Protocol 1: Kinetic Solubility Assay
This method is a high-throughput approach to estimate the solubility of a compound from a

DMSO stock solution.

Objective: To determine the kinetic solubility of TP-238 hydrochloride in an aqueous buffer.

Materials:

TP-238 hydrochloride

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15570404?utm_src=pdf-body
https://www.benchchem.com/product/b15570404?utm_src=pdf-body
https://www.benchchem.com/product/b15570404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphate-Buffered Saline (PBS), pH 7.4

96-well microtiter plates

Plate shaker

Nephelometer or UV spectrophotometer with a plate reader

Calibrated pipettes

Procedure:

Preparation of Stock Solution: Prepare a high-concentration stock solution of TP-238
hydrochloride in DMSO (e.g., 10 mM). Ensure the compound is fully dissolved by vortexing

and, if necessary, gentle warming (37°C) or sonication.

Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution.

Addition to Aqueous Buffer: Transfer a small, fixed volume of each DMSO dilution to a

corresponding well of a new 96-well plate containing the aqueous buffer (e.g., PBS, pH 7.4).

The final DMSO concentration should be kept low (typically ≤1-2%) to minimize its effect on

solubility.

Incubation: Seal the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) with

shaking for a defined period (e.g., 1-2 hours).

Measurement:

Nephelometry: Measure the light scattering in each well. An increase in turbidity indicates

precipitation of the compound. The highest concentration that does not show a significant

increase in turbidity is considered the kinetic solubility.

UV Spectrophotometry: After incubation, filter the solutions to remove any precipitate.

Measure the UV absorbance of the filtrate at the compound's λmax. Determine the

concentration using a standard curve of the compound in the assay buffer with the same

final DMSO concentration. The highest measured concentration is the kinetic solubility.
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Determine Kinetic Solubility
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Fig. 1: Workflow for Kinetic Solubility Assay.

Protocol 2: Thermodynamic Solubility Assay (Shake-
Flask Method)
This method determines the equilibrium solubility of a compound and is considered the "gold

standard".

Objective: To determine the thermodynamic solubility of TP-238 hydrochloride in an aqueous

buffer.

Materials:

Solid TP-238 hydrochloride

Aqueous buffer (e.g., Water or PBS, pH 7.4)

Glass vials with screw caps

Orbital shaker or rotator

Centrifuge

Syringe filters (e.g., 0.45 µm)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15570404?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570404?utm_src=pdf-body
https://www.benchchem.com/product/b15570404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC) system with UV detector or Mass

Spectrometer (LC-MS)

Procedure:

Sample Preparation: Add an excess amount of solid TP-238 hydrochloride to a glass vial

containing a known volume of the aqueous buffer.

Equilibration: Tightly cap the vials and place them on an orbital shaker or rotator. Agitate the

samples at a constant temperature (e.g., 25°C) for an extended period (typically 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the

undissolved solid.

Filtration: Carefully collect the supernatant and filter it through a syringe filter to remove any

remaining solid particles.

Quantification: Analyze the concentration of TP-238 hydrochloride in the filtrate using a

validated HPLC-UV or LC-MS method with a standard curve prepared in the same buffer.

The measured concentration represents the thermodynamic solubility.

Preparation Equilibration Separation Analysis

Add Excess Solid to Buffer Shake for 24-48h at Constant Temp. Centrifuge to Pellet Solid Filter Supernatant Quantify by HPLC or LC-MS Determine Thermodynamic Solubility

Click to download full resolution via product page

Fig. 2: Workflow for Thermodynamic Solubility Assay.

Signaling Pathways
TP-238 hydrochloride inhibits the bromodomains of BPTF and CECR2, which are involved in

chromatin remodeling and gene transcription. Their inhibition can impact several key signaling

pathways implicated in cancer and development.
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BPTF and its Role in MAPK and PI3K-AKT Signaling
BPTF, as a core subunit of the NURF chromatin remodeling complex, can influence the

expression of genes that are components of or are regulated by the MAPK and PI3K-AKT

signaling pathways. These pathways are crucial for cell proliferation, survival, and

differentiation. In some cancers, high expression of BPTF has been shown to promote the

activation of these pathways.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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